4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol

• IUPAC Name: N-tert-butyl-4-(3-chloro-4-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-16(2,3)18-22(20,21)13-7-4-11(5-8-13)12-6-9-15(19)14(17)10-12/h4-10,18-19H,1-3H3
• InChI Key: WKHHQDWVBUKLOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol
• CAS No.: 1261929-51-4

Description

4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol is an organic compound that features a phenolic structure substituted with a tert-butylsulfamoyl group and a chlorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where a tert-butyl group is introduced to the phenyl ring. This is followed by sulfonation to introduce the sulfamoyl group and chlorination to add the chlorine atom .

Industrial Production Methods

Industrial production of this compound may involve continuous flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol can undergo various types of chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The sulfamoyl group can be reduced to amines.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like sodium methoxide or sodium ethoxide can facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones

Reduction: Amines

Substitution: Various substituted phenols

Scientific Research Applications

4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of 4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the sulfamoyl group can interact with various enzymes and proteins. These interactions can lead to the modulation of biological pathways and exert various effects .

Comparison with Similar Compounds

Similar Compounds

2,4-Ditert butyl phenol: Known for its antioxidant properties and used in similar applications.

4-tert-Butylphenylboronic acid: Utilized in cross-coupling reactions and organic synthesis.

Uniqueness

4-(4-t-Butylsulfamoylphenyl)-2-chlorophenol is unique due to the presence of both a sulfamoyl group and a chlorine atom on the phenolic ring. This combination of functional groups imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry.